Cas no 94134-94-8 (5-methylpyrrolidin-3-ol)

• Product Name: 5-methylpyrrolidin-3-ol
• CAS No: 94134-94-8
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD19665354
• CID: 818771
• PubChem ID: 21973779
• Update Time: 2026-04-29

5-methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol,5-methyl-
• 5-methylpyrrolidin-3-ol
• 5-Methyl-pyrrolidin-3-ol

• MDL： MFCD19665354

Experimental Properties

• Density: 0.994
• Boiling Point: 178.3°Cat760mmHg
• Flash Point: 91.6°C
• Refractive Index: 1.464

Additional information on 5-methylpyrrolidin-3-ol

Comprehensive Overview of 5-methylpyrrolidin-3-ol (CAS No. 94134-94-8): Properties, Applications, and Industry Insights

5-methylpyrrolidin-3-ol (CAS No. 94134-94-8) is a versatile organic compound belonging to the pyrrolidine family, characterized by a hydroxyl group at the 3-position and a methyl group at the 5-position of the pyrrolidine ring. This structural configuration grants it unique physicochemical properties, making it valuable in pharmaceutical synthesis, agrochemical formulations, and specialty chemical applications. The compound's molecular formula (C₅H₁₁NO) and moderate polarity contribute to its solubility in polar solvents like water and ethanol, enhancing its utility in reaction media.

In recent years, the demand for pyrrolidine derivatives has surged due to their role as intermediates in drug discovery, particularly for central nervous system (CNS) therapeutics. Researchers highlight 5-methylpyrrolidin-3-ol as a potential building block for neuromodulators and enzyme inhibitors, aligning with trends in neurodegenerative disease research. Its chiral center at the 3-position also makes it relevant for asymmetric synthesis, a hot topic in green chemistry and catalysis.

The compound's thermal stability (decomposition point >150°C) and low volatility have attracted attention in material science, where it is explored as a precursor for biodegradable polymers. Industry reports suggest growing interest in sustainable additives, with 5-methylpyrrolidin-3-ol being tested as a crosslinking agent in eco-friendly coatings. These applications resonate with global searches for "non-toxic chemical alternatives" and "bio-based materials".

From a synthetic perspective, CAS No. 94134-94-8 is typically produced via reductive amination of γ-keto esters or cyclization of amino alcohols. Optimized protocols using heterogeneous catalysts (e.g., nickel or palladium-based systems) have improved yields to >85%, addressing frequent search queries like "efficient pyrrolidine synthesis methods". Analytical characterization via NMR spectroscopy and HPLC purity testing confirms its structural integrity, with commercial grades offering ≥98% purity.

Market analysts note that 5-methylpyrrolidin-3-ol aligns with three key industry drivers: pharmaceutical diversification, green manufacturing, and high-value specialty chemicals. Regulatory compliance (REACH, FDA GMP) and supply chain transparency remain critical discussion points, reflecting common concerns in "pharmaceutical excipient sourcing" searches. The compound's low ecotoxicity profile further supports its adoption in cosmetic formulations, particularly in skin penetration enhancers.

Emerging research explores CAS 94134-94-8 in ionic liquid synthesis for battery electrolytes, capitalizing on its hydrogen-bonding capacity. This connects with trending searches on "energy storage materials" and "non-aqueous solvents". Patent analyses reveal a 40% increase in filings involving pyrrolidinols since 2020, underscoring their industrial relevance.

Quality control of 5-methylpyrrolidin-3-ol requires strict monitoring of residual solvents (e.g., methanol, acetone) and isomeric impurities, topics frequently queried in "analytical method validation" discussions. Advanced techniques like GC-MS headspace analysis and chiral chromatography ensure compliance with ICH guidelines.

In conclusion, 5-methylpyrrolidin-3-ol (CAS No. 94134-94-8) represents a multifaceted compound bridging pharmaceuticals, materials science, and sustainable chemistry. Its evolving applications reflect broader shifts toward functional intermediates and eco-compatible synthesis, making it a compound of enduring scientific and commercial interest.